Cas no 1494647-76-5 (3-methyl-3-4-(trifluoromethyl)phenylpiperidine)

• Product Name: 3-methyl-3-4-(trifluoromethyl)phenylpiperidine
• CAS No: 1494647-76-5
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 5565695
• PubChem ID: 64221430
• Update Time: 2025-08-04

3-methyl-3-4-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1494647-76-5
• AKOS013542045
• 3-methyl-3-[4-(trifluoromethyl)phenyl]piperidine
• EN300-1591717
• 3-methyl-3-4-(trifluoromethyl)phenylpiperidine

• Inchi： 1S/C13H16F3N/c1-12(7-2-8-17-9-12)10-3-5-11(6-4-10)13(14,15)16/h3-6,17H,2,7-9H2,1H3
• InChI Key： AEUHAIRBDPZRCM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C)CNCCC1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-methyl-3-4-(trifluoromethyl)phenylpiperidine

3-Methyl-3-(4-Trifluoromethylphenyl)Piperidine: A Comprehensive Overview

The compound 3-methyl-3-(4-trifluoromethylphenyl)piperidine, identified by the CAS number 1494647-76-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines widely used in drug design due to their structural versatility and biological activity. The 3-methyl and trifluoromethyl substituents on the piperidine ring contribute to its unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in 3-methyl-3-(4-trifluoromethylphenyl)piperidine not only increases its lipophilicity but also improves its resistance to metabolic degradation. This makes it a promising candidate for drug delivery systems and therapeutic agents targeting various diseases.

The synthesis of 3-methyl-3-(4-trifluoromethylphenyl)piperidine involves a combination of nucleophilic substitution and cyclization reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for further studies. The molecule's structure has been extensively analyzed using advanced spectroscopic techniques, including NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.

In terms of applications, 3-methyl-3-(4-trifluoromethylphenyl)piperidine has shown potential as a building block for more complex molecules in medicinal chemistry. Its ability to form stable amide bonds makes it valuable in peptide synthesis and the development of bioactive compounds. Additionally, the compound has been explored as a catalyst in organic reactions, demonstrating its role in facilitating challenging transformations with high efficiency.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-methyl-3-(4-trifluoromethylphenyl)piperidine with greater accuracy. Molecular docking studies suggest that this compound could interact with key protein targets involved in neurological disorders, making it a candidate for further pharmacological evaluation. Its unique combination of structural features positions it as a versatile tool in drug discovery pipelines.

The study of 3-methyl-3-(4-trifluoromethylphenyl)piperidine continues to evolve, driven by its intriguing chemical properties and diverse application potential. As researchers delve deeper into its mechanisms and interactions, this compound is expected to contribute significantly to the advancement of medicinal chemistry and related fields.